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Compound of Interest

Compound Name: Methyl 3-amino-5-methylbenzoate

Cat. No.: B099481 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, properties,

and synthesis of Methyl 3-amino-5-methylbenzoate, a valuable building block in medicinal

chemistry and organic synthesis. Due to the limited availability of direct experimental data for

this specific compound, this guide leverages data from closely related analogs to provide a

robust understanding of its characteristics.

Molecular Structure and Properties
Methyl 3-amino-5-methylbenzoate possesses a benzene ring substituted with an amino

group, a methyl group, and a methyl ester group at positions 3, 5, and 1, respectively. This

substitution pattern imparts specific electronic and steric properties that are crucial for its

reactivity and potential applications in the design of novel bioactive molecules.

Table 1: Physicochemical Properties of Methyl 3-amino-5-methylbenzoate
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Property Value Reference

CAS Number 18595-15-8 [1][2]

Molecular Formula C₉H₁₁NO₂ [1][2]

Molecular Weight 165.19 g/mol [1][2]

Boiling Point (Predicted) 303.1 ± 22.0 °C at 760 mmHg [1]

Density (Predicted) 1.132 ± 0.06 g/cm³ [2]

Appearance
Yellow to brown solid

(predicted)
[2]

Storage Conditions

Keep in a dark place, under an

inert atmosphere, at room

temperature.

[2]

Synthesis of Methyl 3-amino-5-methylbenzoate
The synthesis of Methyl 3-amino-5-methylbenzoate can be approached through two primary

synthetic pathways, leveraging common reactions in organic chemistry. The selection of a

particular route may depend on the availability of starting materials and desired scale.
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Route 1: Esterification

Route 2: Reduction

3-Amino-5-methylbenzoic acid Esterification
(Methanol, Acid Catalyst) Methyl 3-amino-5-methylbenzoate

3-Methyl-5-nitrobenzoic acid Esterification
(Methanol, Acid Catalyst) Methyl 3-methyl-5-nitrobenzoate Reduction

(e.g., H₂, Pd/C) Methyl 3-amino-5-methylbenzoate

Potential Functionalization Reactions

Methyl 3-amino-5-methylbenzoate

Amine Reactions
(Acylation, Alkylation, Diazotization)

Ester Reactions
(Hydrolysis, Amidation)

Aromatic Ring Reactions
(Electrophilic Substitution)

Diverse Chemical Derivatives

Applications in Drug Discovery
and Materials Science

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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